Cas no 201224-94-4 (2-Pentyl Isothiocyanate)

2-Pentyl Isothiocyanate structure
2-Pentyl Isothiocyanate structure
Product Name:2-Pentyl Isothiocyanate
CAS No:201224-94-4
MF:C6H11NS
MW:129.2232401371
MDL:MFCD00060396
CID:825178
Update Time:2026-04-29

2-Pentyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-isothiocyanatopentane
    • 2-Pentyl isothiocyanate
    • 2-Pentane isothiocyanate
    • Pentane,2-isothiocyanato
    • 2-Pentyl Isothiocyanate
    • MDL： MFCD00060396
    • Inchi： InChI=1S/C6H11NS/c1-3-4-6(2)7-5-8/h6H,3-4H2,1-2H3
    • InChI Key： SQBOSXLLKLBNSH-UHFFFAOYSA-N
    • SMILES： CCCC(C)N=C=S

Computed Properties

  • Exact Mass: 129.06100
  • Monoisotopic Mass: 129.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Density: 0,93 g/cm3
  • Boiling Point: 70°C 20mm
  • Flash Point: 59.4°C
  • Refractive Index: 1.484
  • PSA: 44.45000
  • LogP: 2.27780

2-Pentyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Pentyl Isothiocyanate Pricemore >>

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